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Compound of Interest

Compound Name: 2-Amino-9-fluorenone

Cat. No.: B160198

In-Depth Technical Guide: 2-Amino-9-fluorenone

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the physicochemical properties of 2-
Amino-9-fluorenone, a key organic compound. Its unique structure, featuring a fluorenone
backbone with an amino group, makes it a significant intermediate in various synthetic
processes.

Physicochemical Data

The fundamental molecular properties of 2-Amino-9-fluorenone are summarized below. This
data is essential for stoichiometric calculations, analytical characterization, and experimental

design.
Property Value
Molecular Formula C13HoNO[1][2][31[41[5]
Molecular Weight 195.22 g/mol [1][2][3][4][5]
CAS Number 3096-57-9[1][2][3][4]
Appearance Brown powder[1]
Melting Point 157-160 °C[1][2]
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Logical Relationship of Chemical Information

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental identifiers and properties.

N RS (el —| Molecular Formula C13HoNO Molecular Weight | 195.22 g/mol | CAS Number | 3096-57-9

Click to download full resolution via product page
Figure 1: Relationship between 2-Amino-9-fluorenone and its core chemical properties.

Disclaimer: As an Al model, | am unable to generate experimental protocols or detailed
signaling pathways. The information provided is for informational purposes and should be
cross-referenced with peer-reviewed literature for experimental design and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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